Cas no 115-84-4 (2-Butyl-2-ethyl-1,3-propanediol)

• Product Name: 2-Butyl-2-ethyl-1,3-propanediol
• CAS No: 115-84-4
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• MDL: MFCD00004697
• CID: 179293
• Update Time: 2025-10-31

2-Butyl-2-ethyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-butyl-2-ethyl-
• 2-Butyl-2-ethyl-1,3-propanediol
• 2-N-Butyl-2-Ethyl-1 3-Propanediol
• 2-butyl-2-ethylpropane-1,3-diol
• 2-Ethyl-2-(hydroxymethyl)-1-hexanol
• BEP
• 3,3-Dimethylolheptane
• Heptane-3,3-dimethanol
• BUTYL ETHYL PROPANEDIOL
• 2-butyl-2-ethylpropanediol
• 2-butyl-2-ethyl-3-propanediol
• 3,3-BIS(HYDROXYMETHYL)HEPTANE
• 2-Ethyl-2-Butylpropanediol-1,3
• 2-Butyl-2-ethyl-1,3-propandiol
• 3-Propanediol,2-butyl-2-ethyl-1
• 2-Ethyl-2-butyl-1,3-propanediol
• Caswell No. 129
• 1,3-PROPANEDIOL, 2-BUTYL-2-ETHYL-
• BEPD
• 2-Ethyl-2-butyl-1,3-propandeiol
• EPA Pesticide Chemical Code 041003
• 61P3KJ8K4Y
• DSKYSDCYIODJPC-UHFFFAOYSA-N
• 1, 2-butyl-2-ethyl-
• DSSTox_RID_797
• EC

• MDL： MFCD00004697
• Inchi： 1S/C9H20O2/c1-3-5-6-9(4-2,7-10)8-11/h10-11H,3-8H2,1-2H3
• InChI Key： DSKYSDCYIODJPC-UHFFFAOYSA-N
• SMILES： OCC(CO)(CC)CCCC
• BRN： 1737392

Computed Properties

• Exact Mass: 160.14600
• Monoisotopic Mass: 160.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 87.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.8
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Not determined
• Density: 0,93 g/cm3
• Melting Point: 41-44 °C (lit.)
• Boiling Point: 178 °C/50 mmHg(lit.)
• Flash Point: Fahrenheit: 276.8 ° f < br / > Celsius: 136 ° C < br / >
• Refractive Index: 1.4587
• PSA: 40.46000
• LogP: 1.55760
• Solubility: Not determined

2-Butyl-2-ethyl-1,3-propanediol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305;P351;P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：TY3605000
• Hazardous Material Identification：
• Safety Term：S24/25
• Risk Phrases：R36/37/38
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols
• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Other Chemical Reagents
• Material Chemicals High Polymer Materials

Additional information on 2-Butyl-2-ethyl-1,3-propanediol

2-butyl-2-ethyl-1,3-propanediol (CAS No. 115-84-4): A Comprehensive Overview

2-butyl-2-ethyl-1,3-propanediol (commonly referred to as diol) is a versatile organic compound with the CAS registry number 115-84-4. This compound belongs to the class of diols, which are alcohols containing two hydroxyl (-OH) groups. Its molecular formula is C₉H₂₀O₂, and it has a molecular weight of approximately 156.27 g/mol. The compound is characterized by its structural isomerism, with the hydroxyl groups located on the first and third carbons of a propane backbone, while the second carbon is substituted with both a butyl and an ethyl group.

The synthesis of 2-butyl-2-ethyl-1,3-propanediol typically involves multi-step reactions, often starting from alkenes or alcohols through processes such as hydroxylation or epoxide ring-opening. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and environmental impact. For instance, researchers have explored the use of transition metal catalysts and enzymatic reactions to enhance the yield and purity of diols like this one.

In terms of physical properties, 2-butyl-2-ethyl-1,3-propanediol is a colorless liquid with a pleasant odor. It has a boiling point of around 95°C at standard pressure, making it suitable for applications that require moderate thermal stability. The compound is miscible with water and many organic solvents, which contributes to its wide range of industrial uses.

The applications of diols like CAS 115-84-4 are diverse and expanding due to their unique chemical properties. One of the most significant uses is in the production of polyurethanes, where diols serve as key building blocks for creating flexible and rigid foams. Recent studies have highlighted the potential of this compound in developing bio-based polyurethanes, aligning with global trends toward sustainable materials.

Another notable application is in the formulation of cosmetics and personal care products, where diols act as humectants and emulsifiers. Their ability to retain moisture makes them valuable in skincare products, particularly in regions with arid climates. Additionally, diols are employed in pharmaceuticals as excipients due to their solubilizing properties and compatibility with active ingredients.

The environmental impact of CAS 115-84-4 has also been a focus of recent research. Studies indicate that this compound biodegrades efficiently under aerobic conditions, making it less hazardous to ecosystems compared to some other diols. However, proper disposal methods are still recommended to minimize any potential ecological risks.

In conclusion, 2-butyl-2-ehtylpropane-diol (CAS No. 115–84–4) stands out as a critical intermediate in various industries due to its unique chemical properties and versatility. Its role in advancing sustainable materials and eco-friendly products positions it as an essential compound for future innovations in chemistry and materials science.